N-methyl-N-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]methanesulfonamide

• IUPAC Name: N-methyl-N-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C9H16N4O2S2/c1-7-10-9(16-11-7)13-5-4-8(6-13)12(2)17(3,14)15/h8H,4-6H2,1-3H3
• InChI Key: ROCHZYXHLWEBEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CCC(C2)N(C)S(=O)(=O)C
• Molecular Formula: C9H16N4O2S2
• Molecular Weight: 276.4 g/mol

Description

The compound is a sulfonamide derivative with a thiadiazole and pyrrolidine ring. Sulfonamides are a group of compounds known for their antibiotic properties. Thiadiazoles are heterocyclic compounds that have been studied for their various biological activities, including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and anti-microbial properties. Pyrrolidines are a class of organic compounds that contain a pyrrolidine ring, a five-membered ring with one nitrogen atom and four carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The thiadiazole and pyrrolidine rings would contribute to the rigidity of the molecule, while the sulfonamide group could potentially form hydrogen bonds.

Mechanism of Action

N-methyl-N-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]methanesulfonamide has multiple mechanisms of action, depending on the application. In organic synthesis, this compound acts as a reagent, catalyzing the formation of various compounds. In biochemistry, this compound acts as a catalyst, promoting the formation of various enzymes and proteins. In molecular biology, this compound acts as an inhibitor, blocking the activity of various biological processes.
Biochemical and Physiological Effects
This compound has been shown to have multiple biochemical and physiological effects. In organic synthesis, this compound has been shown to increase the yield and purity of various compounds. In biochemistry, this compound has been shown to increase the activity of various enzymes and proteins. In molecular biology, this compound has been shown to inhibit the activity of various biological processes, including DNA replication and transcription.

Advantages and Limitations for Lab Experiments

N-methyl-N-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]methanesulfonamide has several advantages and limitations for use in lab experiments. The primary advantage of this compound is its high purity and yield, which makes it ideal for use in organic synthesis and biochemistry. Additionally, this compound is easily synthesized, making it a cost-effective reagent. The primary limitation of this compound is its instability in certain conditions, such as high temperatures and acidic environments.

Future Directions

N-methyl-N-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]methanesulfonamide has numerous potential future applications in various scientific research fields. In organic synthesis, this compound could be used to synthesize novel compounds with improved properties. In biochemistry, this compound could be used to develop new enzymes and proteins with improved activity. In molecular biology, this compound could be used to study the effects of various inhibitors on biological processes. Additionally, this compound could be used to develop new drugs with improved efficacy and safety profiles.

Synthesis Methods

N-methyl-N-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]methanesulfonamide can be synthesized by a variety of methods. The most common method involves the reaction of pyrrolidine-3-carbaldehyde with methyl thiadiazole-5-carboxylate in a solvent such as ethanol. This reaction produces this compound in high yield and purity. Other methods of synthesis include the reaction of pyrrolidine-3-carbaldehyde with methyl thiadiazole-5-carboxylate in the presence of a base such as sodium hydroxide, or the reaction of pyrrolidine-3-carbaldehyde with methyl thiadiazole-5-carboxylic acid in the presence of a catalyst such as palladium chloride.

Scientific Research Applications

N-methyl-N-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]methanesulfonamide has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and molecular biology. In organic synthesis, this compound has been used as a reagent in the synthesis of various compounds, including pyrrolidines, thiadiazoles, and other heterocyclic compounds. In biochemistry, this compound has been used as a catalyst in the synthesis of various enzymes and proteins. In molecular biology, this compound has been used as an inhibitor in the study of various biological processes, such as DNA replication and transcription.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to avoid skin and eye contact, and inhalation or ingestion.